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Compound of Interest

Compound Name: Fosfestrol

Cat. No.: B1227026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fosfestrol, a synthetic estrogen derivative, is a prodrug of diethylstilbestrol (DES).[1] It is

utilized in research for its cytotoxic effects on cancer cells, particularly in the context of prostate

cancer.[2][3] The active metabolites of Fosfestrol have been shown to induce apoptosis and

cell cycle arrest in hormone-refractory prostate cancer cells.[4] Proper preparation of a stable,

concentrated stock solution is critical for accurate and reproducible results in in vitro cell culture

experiments. This document provides a detailed protocol for the preparation, storage, and use

of Fosfestrol stock solutions.

Quantitative Data Summary
The following table summarizes key quantitative information for the preparation and application

of Fosfestrol solutions in cell culture.
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Parameter Value Source / Notes

Compound Name Fosfestrol tetrasodium salt [5][6]

Molecular Weight 516.24 g/mol [5]

Recommended Solvent Dimethyl sulfoxide (DMSO) [5]

Solubility in Water 100 g/L at 25°C [2]

Recommended Stock

Concentration
10 mM - 50 mM Standard laboratory practice

Storage of Solid Compound
Dry, dark at 0 - 4°C (short

term) or -20°C (long term)
[5]

Storage of Stock Solution

0 - 4°C (short term, days to

weeks) or -20°C (long term,

months)

[5]

Example Working

Concentrations
3.125 - 100 µg/mL

As used in LNCaP cell

cytotoxicity assays.

Final DMSO Concentration in

Media

Should not exceed 0.5%,

ideally ≤ 0.1%

General cell culture best

practice.

Experimental Protocols
Materials

Fosfestrol tetrasodium salt (powder)

Anhydrous or molecular sieve-dried Dimethyl sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes

Sterile, complete cell culture medium appropriate for your cell line

Pipettors and sterile filter tips

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medkoo.com/products/43076
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G9I1882VSD
https://www.medkoo.com/products/43076
https://www.medkoo.com/products/43076
https://www.bocsci.com/product/fosfestrol-tetrasodium-salt-cas-4719-75-9-15065.html
https://www.medkoo.com/products/43076
https://www.medkoo.com/products/43076
https://www.benchchem.com/product/b1227026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a 50 mM Fosfestrol Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution.

Pre-warm DMSO: If the DMSO is frozen, bring it to room temperature. Ensure it is anhydrous

to prevent precipitation of the compound.

Calculate the required mass:

To prepare 1 mL of a 50 mM stock solution, the required mass of Fosfestrol tetrasodium

salt (MW: 516.24 g/mol ) is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 50 mmol/L x 0.001 L x 516.24 g/mol = 25.812 mg

Weighing: Carefully weigh out 25.81 mg of Fosfestrol tetrasodium salt powder and place it

in a sterile microcentrifuge tube.

Dissolving: Add 1 mL of anhydrous DMSO to the tube containing the Fosfestrol powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Visually inspect the solution to ensure no visible particles remain.

Aliquoting and Storage: Aliquot the 50 mM stock solution into smaller, single-use volumes

(e.g., 20-50 µL) in sterile, amber microcentrifuge tubes to prevent repeated freeze-thaw

cycles and protect from light. Store the aliquots at -20°C for long-term storage.[5]

Protocol 2: Preparation of Working Solutions for Cell
Treatment
This protocol details the dilution of the primary stock solution to final working concentrations in

cell culture medium.
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Thaw Stock Solution: Thaw one aliquot of the 50 mM Fosfestrol stock solution at room

temperature.

Intermediate Dilution (Recommended): To minimize pipetting errors and the risk of

precipitation, prepare an intermediate dilution of the stock solution in a complete cell culture

medium.

Example: To prepare a 1 mM intermediate solution, add 10 µL of the 50 mM stock to 490

µL of pre-warmed (37°C) complete cell culture medium. Mix gently by pipetting.

Final Working Solution Preparation: Prepare the final working solutions by diluting the stock

or intermediate solution into pre-warmed complete cell culture medium.

Example: To prepare a 50 µM working solution from a 1 mM intermediate stock, perform a

1:20 dilution. Add 50 µL of the 1 mM intermediate solution to 950 µL of complete cell

culture medium.

Vehicle Control: It is crucial to prepare a vehicle control containing the same final

concentration of DMSO as the highest concentration of Fosfestrol used in your experiment

to account for any solvent-induced effects.
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Protocol 1: Stock Solution Preparation

Protocol 2: Working Solution Preparation

1. Weigh 25.81 mg
Fosfestrol Powder

2. Add 1 mL
Anhydrous DMSO

3. Vortex to Dissolve

4. Aliquot into
Single-Use Tubes

5. Store at -20°C

A. Thaw Stock
Solution Aliquot

Begin Experiment

B. Prepare Intermediate
Dilution in Medium

C. Prepare Final Working
Solution in Medium

E. Prepare Vehicle
Control

D. Treat Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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